Cas no 371221-63-5 (tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 371221-63-5
• MF: C₁₆H₂₃NO₃
• MW: 277.36
• CID: 6786555
• PubChem ID: 18680090
• Update Time: 2025-05-21

tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• SCHEMBL5776482
• 371221-63-5
• DB-419885

• Inchi： 1S/C16H23NO3/c1-11-14-9-12(10-18)5-6-13(14)7-8-17(11)15(19)20-16(2,3)4/h5-6,9,11,18H,7-8,10H2,1-4H3
• InChI Key： HKCRZRBWZGAFJV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=CC(CO)=CC=2C1C)=O

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate

tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-63-5)

The compound tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-63-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a dihydroisoquinoline core, a hydroxymethyl group at position 7, a methyl group at position 1, and a tert-butyl ester group at position 2. These structural features contribute to its unique pharmacological properties and make it a valuable tool in the design of novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to optimize its production. These methods not only enhance the yield but also minimize the environmental impact, aligning with the principles of green chemistry. The synthesis of this compound often involves the use of protected amino acids or other intermediates that facilitate the construction of the dihydroisoquinoline skeleton.

The biological activity of tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate has been a focal point of recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways involved in cancer progression has been explored in vitro and in vivo models. These findings underscore its potential as a lead compound for drug discovery.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By incorporating tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate into nanocarriers or lipid-based formulations, researchers aim to enhance its bioavailability and reduce systemic toxicity. This approach could significantly improve its therapeutic index and pave the way for clinical trials.

In terms of structural modifications, scientists have explored substituent effects on the dihydroisoquinoline ring to optimize pharmacokinetic profiles. For instance, variations in the hydroxymethyl group or the methyl substituent have been shown to influence solubility, stability, and receptor binding affinity. These studies highlight the importance of rational drug design in maximizing the therapeutic potential of isoquinoline derivatives.

Furthermore, computational modeling techniques such as molecular docking and machine learning algorithms have been employed to predict the binding modes and activity trends of tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate against various drug targets. These insights provide valuable guidance for future optimization efforts and accelerate the discovery process.

Despite its promising attributes, challenges remain in fully harnessing the potential of this compound. Issues such as scalability in large-scale synthesis and long-term stability under physiological conditions need to be addressed before it can be transitioned into clinical development. Collaborative efforts between academia and industry are essential to overcome these barriers and bring this compound closer to becoming a viable therapeutic option.

In conclusion, tert-butyl 7-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-63-5) represents a cutting-edge molecule with immense potential in modern medicine. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in the development of innovative treatments for various diseases. As research continues to unfold, this compound is likely to play an increasingly important role in both academic studies and industrial applications.